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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045

An In-depth Technical Guide to C.l. Reactive
Black 39

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of C.l. Reactive Black 39, a significant dye in the textile industry. This document
details its chemical identity, physicochemical characteristics, and fastness properties, along
with standardized experimental protocols for its analysis. The information is intended to support
research and development activities requiring a thorough understanding of this reactive dye.

Chemical Identity and Properties

C.l. Reactive Black 39 is a double azo, bifunctional reactive dye known for its deep black
shade and good fastness properties on cellulosic fibers.[1][2] Its chemical structure
incorporates two reactive groups, enhancing its fixation efficiency.

General Information

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15552045?utm_src=pdf-interest
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
https://www.benchchem.com/product/b15552045?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-black-39.html
https://www.scimplify.com/reactive-black-39
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

C.l. Name

Reactive Black 39

[1]

C.l. Number

205071

[1]3]

CAS Number

68259-02-9

[4]

Molecular Formula

C25H14CIN10Nas016Ss

[1]3]

Molecular Weight

1021.16 g/mol

[11(3]1[5]

IUPAC Name

Pentasodium 4-Amino-6-[[5-
[(4-amino-6-chloro-1,3,5-
triazin-2-yl)amino]-2-
sulphonatophenyl]azo]-3-[(2,5-
disulphonatophenyl)azo]-5-
hydroxynaphthalene-2,7-

disulphonate

[6]

Canonical SMILES

C1=CC(=C(C=C1NC2=NC(=N
C(=N2)N)CI)N=NC3=C(C4=C(
C(=C(C=C4C=C3S(=0)(=0)
[O-))S(=0)(=0)
[O-])N=NC5=C(C=CC(=C5)S(=
0)(=0)[0-]))S(=0)(=0)
[O-IN)O)S(=0)(=O)[O-].[Na+].
[Na+].[Nat].[Na+].[Na+]

[2]

Physical Properties

Property

Value

Reference

Physical State

Black Powder

[5117]

Odor Odorless [7]
Solubility in Water > 300 g/L [5]
Insolubility in Water <0.02% [5]
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Chemical Properties and Manufacturing

C.l. Reactive Black 39 is synthesized through a multi-step process involving the diazotization
of 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid.[1] These are
then coupled with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid under different pH
conditions.[1] The resulting intermediate is then condensed with 2,4,6-Trichloro-1,3,5-triazine,
followed by ammoniation.[1] The dye's reactivity stems from the chloro-s-triazine group, which
forms a covalent bond with the hydroxyl groups of cellulosic fibers under alkaline conditions.

Fastness Properties

The fastness properties of C.I. Reactive Black 39 on cotton fabric are summarized below. The
ratings are based on a scale of 1 to 5, where 5 indicates the highest fastness.

Fastness Property Test Method Rating Reference
Light ISO 105 B02 5-6 [5]
Water (Severe) ISO 105 EO1 Effect: 5, Stain: 4-5 [5]

Chlorinated Water

(20mg/l active ISO 105 EO3 Effect: 5, Stain: 3-4 [5]
chlorine)

Perspiration (Alkaline)  ISO 105 E04 Effect: 4-5, Stain: 4 [5]
Perspiration (Acid) ISO 105 E04 Effect: 5, Stain: 4 [5]
Rubbing (Dry) ISO 105 X12 5 [5]
Rubbing (Wet) ISO 105 X12 3-4 [5]

Experimental Protocols

The following are detailed methodologies for key experiments related to the characterization
and application of C.l. Reactive Black 39.

Determination of Wavelength of Maximum Absorption
(Amax)
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Obijective: To determine the Amax of C.I. Reactive Black 39 in an aqueous solution.

Apparatus and Reagents:

UV-Visible Spectrophotometer

Volumetric flasks (100 mL, 1000 mL)

Pipettes

Analytical balance

Distilled water

C.l. Reactive Black 39 dye powder
Procedure:

e Stock Solution Preparation: Accurately weigh 100 mg of C.I. Reactive Black 39 and dissolve
it in a small amount of distilled water in a 1000 mL volumetric flask. Make up the volume to
the mark with distilled water to obtain a 100 mg/L stock solution.

» Working Solution Preparation: Pipette 10 mL of the stock solution into a 100 mL volumetric
flask and dilute to the mark with distilled water to obtain a 10 mg/L working solution.

e Spectrophotometric Analysis:
o Calibrate the UV-Visible spectrophotometer with distilled water as the blank.

o Scan the absorbance of the working solution over the visible range of the spectrum
(typically 400-700 nm).

o Record the wavelength at which the maximum absorbance occurs. This is the Amax.

Dye Fixation Efficiency on Cotton

Objective: To quantify the percentage of dye that covalently bonds to the cotton fiber during the
dyeing process.
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Apparatus and Reagents:

o Laboratory dyeing machine (e.g., pot dyer, beaker dyer)
e Spectrophotometer

» Cotton fabric (scoured and bleached)
o C.l. Reactive Black 39

e Sodium chloride (NaCl)

e Sodium carbonate (Naz2COs)

» Non-ionic detergent

e Volumetric flasks and pipettes
Procedure:

e Dyeing:

o Prepare a dyebath with a known concentration of C.l. Reactive Black 39 (e.g., 2% on
weight of fabric, owf).

o Add a known weight of cotton fabric to the dyebath at room temperature.
o Add a specified amount of sodium chloride (e.g., 60 g/L) to promote dye exhaustion.
o Run the dyeing machine for 30 minutes.

o Add a specified amount of sodium carbonate (e.g., 20 g/L) to raise the pH and initiate
fixation.

o Continue dyeing at a specified temperature (e.g., 60°C) for 60 minutes.
o Measurement of Unfixed Dye:

o After dyeing, collect the entire dyebath and any wash liquors.
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o Measure the absorbance of this solution at the Amax of the dye using a
spectrophotometer.

o Calculate the amount of unfixed dye using a pre-determined calibration curve.
e Soaping and Rinsing:
o Rinse the dyed fabric thoroughly with cold water.

o Wash the fabric with a solution of non-ionic detergent (e.g., 2 g/L) at the boil for 15
minutes to remove any unfixed dye.

o Rinse the fabric again and air dry.
o Calculation of Fixation Efficiency (F%):

o F% = [(Initial amount of dye - Amount of unfixed dye) / Initial amount of dye] x 100
Diagrams

Chemical Structure of C.l. Reactive Black 39

Caption: 2D structure of C.l. Reactive Black 39.

Reaction Pathway with Cellulose
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Caption: Covalent fixation of Reactive Black 39 on cellulose.

Experimental Workflow for Wash Fastness Test
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Start: Dyed Fabric Sample

Prepare composite specimen
(dyed sample + multifiber fabric)

Wash in standard soap solution
(e.g., ISO 105-C06)

Rinse and air dry

Assess color change and staining
using grey scales

End: Report Fastness Grades

Click to download full resolution via product page

Caption: Workflow for ISO 105-C06 wash fastness testing.

Toxicological Information

C.l. Reactive Black 39 is classified as harmful if swallowed and may cause irritation to the
skin, eyes, and respiratory tract.[7] Prolonged or repeated contact may cause skin irritation in
sensitive individuals.[7] Mutagenicity data has been reported, but to the best of current
knowledge, the chemical, physical, and toxicological properties have not been thoroughly
investigated.[7] It is important to handle this substance with appropriate personal protective
equipment, including gloves, safety goggles, and a respirator, especially in dusty conditions.[7]
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Applications

The primary application of C.l. Reactive Black 39 is in the dyeing and printing of cellulosic
fibers such as cotton and viscose.[5] It is suitable for various fixation methods, including one-
phase printing under saturated steam conditions and high-temperature steaming.[5] Beyond
textiles, reactive dyes are also utilized as tools in biological research for observing cellular
structures and tracking biomolecules.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. worlddyevariety.com [worlddyevariety.com]

. Reactive Black 39 Online | Reactive Black 39 Manufacturer and Suppliers [scimplify.com]
. dyeschemical.com [dyeschemical.com]

. Reactive black 39 | 68259-02-9 | FR167553 | Biosynth [biosynth.com]

. cncolorchem.com [cncolorchem.com]

. CheMondis Marketplace [chemondis.com]

. cncolorchem.com [cncolorchem.com]

°
0] ~ » &) EaN w N -

. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Physical and chemical properties of C.I. Reactive Black
39]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552045#physical-and-chemical-properties-of-c-i-
reactive-black-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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